Cas no 139591-08-5 (Methyl 2-2-(trifluoromethyl)-1H-1,3-benzimidazol-1-ylacetate)

Methyl 2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetate is a fluorinated benzimidazole derivative with applications in pharmaceutical and agrochemical research. The trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive compounds. The ester functionality provides versatility for further derivatization, enabling the introduction of additional pharmacophores or structural modifications. This compound exhibits potential as a building block for protease inhibitors, kinase modulators, or other targeted therapeutics due to its electron-withdrawing and steric properties. Its well-defined structure ensures reproducibility in synthetic routes, while the benzimidazole core contributes to π-stacking interactions in molecular recognition processes.

Methyl 2-2-(trifluoromethyl)-1H-1,3-benzimidazol-1-ylacetate structure

139591-08-5 structure

Product Name:Methyl 2-2-(trifluoromethyl)-1H-1,3-benzimidazol-1-ylacetate

CAS No:139591-08-5

MF:C₁₁H₉F₃N₂O₂

MW:258.196573019028

MDL:MFCD02102654

CID:1275727

PubChem ID:701813

Update Time:2025-06-07

Methyl 2-2-(trifluoromethyl)-1H-1,3-benzimidazol-1-ylacetate Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazole-1-acetic acid, 2-(trifluoromethyl)-, methyl ester
- HMS2349N05
- AKOS000640818
- CCG-112648
- 2R-1547
- Bionet2_000523
- methyl 2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetate
- 139591-08-5
- SR-01000500129-1
- methyl 2-[2-(trifluoromethyl)benzimidazol-1-yl]acetate
- SR-01000500129
- MFCD02102654
- methyl 2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetate
- EU-0012668
- STK771468
- methyl [2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetate
- HMS1365H17
- CHEMBL1302073
- MLS000121385
- Z25054197
- SMR000118762
- (2-Trifluoromethyl-benzoimidazol-1-yl)-acetic acid methyl ester
- Methyl 2-2-(trifluoromethyl)-1H-1,3-benzimidazol-1-ylacetate
- MDL： MFCD02102654
- Inchi： 1S/C11H9F3N2O2/c1-18-9(17)6-16-8-5-3-2-4-7(8)15-10(16)11(12,13)14/h2-5H,6H2,1H3
- InChI Key： CFNRZUOLQSNEOO-UHFFFAOYSA-N
- SMILES： FC(C1=NC2C=CC=CC=2N1CC(=O)OC)(F)F

Computed Properties

Exact Mass: 258.06167
Monoisotopic Mass: 258.06161202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 44.1Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 311.1±42.0 °C at 760 mmHg
Flash Point: 141.9±27.9 °C
PSA: 44.12
Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 2-2-(trifluoromethyl)-1H-1,3-benzimidazol-1-ylacetate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 2-2-(trifluoromethyl)-1H-1,3-benzimidazol-1-ylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M177705-25mg	Methyl 2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetate	139591-08-5		25mg	$ 230.00	2022-06-04
TRC	M177705-50mg	Methyl 2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetate	139591-08-5		50mg	$ 380.00	2022-06-04
Apollo Scientific	PC28032-1g	Methyl 2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetate	139591-08-5	tech	1g	£1078.00	2025-02-21
abcr	AB341431-100 mg	Methyl 2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetate; .	139591-08-5		100MG	€208.80	2022-06-10
abcr	AB341431-500 mg	Methyl 2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetate, 90%; .	139591-08-5	90%	500mg	€678.60	2023-04-26
abcr	AB341431-1 g	Methyl 2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetate, 90%; .	139591-08-5	90%	1g	€1312.80	2023-04-26
Key Organics Ltd	2R-1547-1MG	methyl 2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetate	139591-08-5	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	2R-1547-5MG	methyl 2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetate	139591-08-5	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	2R-1547-10MG	methyl 2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetate	139591-08-5	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	2R-1547-0.5G	methyl 2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetate	139591-08-5	>90%	0.5g	£385.00	2025-02-09